Cas no 36719-39-8 ( )

• Product Name: &nbsp
• CAS No: 36719-39-8
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 921562
• PubChem ID: 101415
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-phenyldiazenyl-N-propylpropan-1-amine
• SCHEMBL22390704
• SCHEMBL9107945
• 36719-39-8
• NSC515221
• 1086216-06-9
• 5W9WB9X5ZR
• SCHEMBL22390702
• 1-Triazene, 1-phenyl-3,3-dipropyl-
• NSC-515221
• (1e)-1-phenyl-3,3-dipropyltriaz-1-ene
• 1-PHENYL-3,3-DIPROPYL-1-TRIAZENE
• TRIAZENE, 1-PHENYL-3,3-DIPROPYL-
• 1-phenyl-3,3-di-n-propyltriazene
• NSC 515221
• 1-TRIAZENE, 1-PHENYL-3,3-DIPROPYL-, (1E)-
•  

• Inchi： 1S/C12H19N3/c1-3-10-15(11-4-2)14-13-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3/b14-13+
• InChI Key： MHNQVULYVOWIIZ-BUHFOSPRSA-N
• SMILES： N(CCC)(CCC)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.15807
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28Ų

Experimental Properties

• PSA: 27.96